Cas no 894555-44-3 (2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide)

• Product Name: 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide
• CAS No: 894555-44-3
• MF: C₂₈H₂₉N₃O₄
• MW: 471.547567129135
• CID: 5440645
• PubChem ID: 18591309
• Update Time: 2025-06-03

2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Ethylphenyl)amino]methyl]-6,7-dimethoxy-2-oxo-N-phenyl-1(2H)-quinolineacetamide
• 894555-44-3
• SCHEMBL23596123
• 2-[3-[(4-ethylanilino)methyl]-6,7-dimethoxy-2-oxoquinolin-1-yl]-N-phenylacetamide
• F3165-1345
• VU0511424-1
• 2-(3-{[(4-ethylphenyl)amino]methyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide
• 2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-phenylacetamide
• AKOS001967396
• 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide

• Inchi： 1S/C28H29N3O4/c1-4-19-10-12-22(13-11-19)29-17-21-14-20-15-25(34-2)26(35-3)16-24(20)31(28(21)33)18-27(32)30-23-8-6-5-7-9-23/h5-16,29H,4,17-18H2,1-3H3,(H,30,32)
• InChI Key： QHDPCPQVQRAGKS-UHFFFAOYSA-N
• SMILES： O=C1C(CNC2C=CC(CC)=CC=2)=CC2C=C(C(=CC=2N1CC(NC1C=CC=CC=1)=O)OC)OC

Computed Properties

• Exact Mass: 471.21580641g/mol
• Monoisotopic Mass: 471.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 718.8±60.0 °C(Predicted)
• pka: 13.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide

Introduction to 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 894555-44-3, specifically named as 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its quinoline core and multifaceted functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key elements that make it a subject of intense study, particularly in the context of targeting neurological disorders and exploring novel therapeutic avenues.

At the heart of this compound's structure lies a quinoline scaffold, a heterocyclic aromatic ring system that has long been recognized for its biological activity. Quinolines and their derivatives are well-documented for their role in various pharmacological applications, including antimalarial, antibacterial, and anticancer agents. The presence of 6,7-dimethoxy substituents in the quinoline ring enhances its solubility and metabolic stability, making it a more viable candidate for drug-like properties. This modification is particularly crucial in ensuring that the compound can traverse biological membranes effectively, thereby increasing its bioavailability.

The amide functional group at the N-terminal position of the molecule (N-phenylacetamide) further contributes to its pharmacological profile. Amides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to modulatory effects. The phenyl ring attached to the amide nitrogen introduces additional hydrophobicity, which can influence how the compound binds to its target proteins. This aspect is particularly important in drug design, as precise binding interactions are essential for efficacy and selectivity.

One of the most intriguing features of 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide is the presence of a 4-ethylphenylamino moiety. This group serves as a linker between the quinoline core and the amide moiety, potentially influencing the conformational flexibility of the molecule. The ethyl substituent on the phenyl ring adds another layer of complexity, affecting both electronic and steric properties. Such structural elements are often exploited in medicinal chemistry to fine-tune binding affinities and pharmacokinetic profiles.

Recent advancements in chemical biology have highlighted the importance of targeting protein-protein interactions (PPIs) for therapeutic intervention. The unique structure of this compound positions it as a potential inhibitor or modulator of PPIs relevant to neurological disorders. For instance, quinoline derivatives have been explored for their ability to interact with ion channels and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of dimethoxy groups on the quinoline ring and the 4-ethylphenylamino moiety suggests that this compound may exhibit properties conducive to modulating such pathways.

The pharmacological potential of this compound is further underscored by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. The balance between hydrophilic and hydrophobic regions within its structure appears to be optimized for BBB penetration. This characteristic is particularly valuable in developing treatments for conditions where CNS access is essential. Studies have shown that molecules with similar structural features can effectively navigate this barrier, offering hope for novel therapeutic strategies.

In vitro studies have begun to elucidate the mechanism of action for 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide. Initial experiments suggest that it may interact with enzymes involved in neurotransmitter synthesis or degradation. Additionally, its ability to modulate receptor activity cannot be overlooked. The precise interaction points within these biological systems are being investigated through various spectroscopic techniques and computational modeling approaches.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multistep organic synthesis is required to construct each functional group while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have made it possible to produce such intricate molecules with high fidelity, enabling researchers to explore their full pharmacological potential.

From a commercial standpoint, compounds like 894555-44-3 represent significant opportunities for pharmaceutical companies looking to develop novel therapeutics. The growing demand for targeted therapies has spurred interest in innovative molecules that can address unmet medical needs. As research continues to uncover new applications for quinoline derivatives, compounds like this one are likely to play an increasingly important role in drug discovery pipelines.

The regulatory landscape surrounding new chemical entities also impacts their development trajectory. Ensuring compliance with safety and efficacy standards is paramount before any clinical translation can occur. However, given the rich history of quinoline derivatives in medicine, regulatory pathways may be more streamlined compared to entirely novel scaffolds.

Future directions for research on 2-(3-{(4-ethylphenyl)aminomethyl}-6,7-dimethoxy-2-oxo-1,2-dihydroquinolin-1-yl)-N-phenylacetamide include exploring its efficacy in animal models of disease and conducting preclinical studies to assess toxicity profiles fully. Collaborations between academic institutions and industry partners will be crucial in accelerating these efforts toward bringing potential new treatments into clinical practice.

In conclusion,894555-44-3 exemplifies how sophisticated molecular design can yield compounds with significant therapeutic promise across multiple disease areas including neurological disorders among others yet unexplored ones potentially too.. Its unique structural features combined with emerging research findings position it as a valuable asset not only academically but also industrially moving forward thus warranting continued investigation both fundamentally mechanistically speaking but also practically application-wise..